[2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine

• Molecular Formula: C22H20FN5O
• Molecular Weight: 389.4 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-N-[[3-(1-phenyltetrazol-5-yl)oxyphenyl]methyl]ethanamine
• InChI: InChI=1S/C22H20FN5O/c23-19-11-9-17(10-12-19)13-14-24-16-18-5-4-8-21(15-18)29-22-25-26-27-28(22)20-6-2-1-3-7-20/h1-12,15,24H,13-14,16H2
• InChI Key: NQPAFAHJQTWZAB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)N2C(=NN=N2)OC3=CC=CC(=C3)CNCCC4=CC=C(C=C4)F

Description

[2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of pharmacology. This compound is known for its unique chemical structure, which makes it a promising candidate for the development of new drugs.

Scientific Research Applications

[2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has been studied extensively for its potential applications in the field of pharmacology. It has been found to have a high affinity for the angiotensin II receptor, which makes it a promising candidate for the development of new drugs for the treatment of hypertension and other cardiovascular diseases. This compound has also been studied for its potential applications in the treatment of cancer, as it has been found to inhibit the growth of cancer cells in vitro.

Mechanism of Action

The mechanism of action of [2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine involves its binding to the angiotensin II receptor. This binding results in the inhibition of the renin-angiotensin-aldosterone system, which is responsible for regulating blood pressure. By inhibiting this system, [2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine can lower blood pressure and reduce the risk of cardiovascular diseases.
Biochemical and Physiological Effects:
[2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine has been found to have several biochemical and physiological effects. It has been shown to lower blood pressure, reduce the production of aldosterone, and increase the excretion of sodium and water. This compound has also been found to have anti-inflammatory and antioxidant effects, which may contribute to its potential applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of [2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine is its high affinity for the angiotensin II receptor, which makes it a promising candidate for the development of new drugs for the treatment of hypertension and other cardiovascular diseases. However, one of the limitations of this compound is its low yield in the synthesis method, which makes it difficult to produce in large quantities for use in lab experiments.

Future Directions

There are several future directions for the study of [2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine. One possible direction is the development of new drugs based on this compound for the treatment of hypertension and other cardiovascular diseases. Another direction is the study of the anti-inflammatory and antioxidant effects of this compound for the treatment of cancer. Additionally, further research is needed to optimize the synthesis method of this compound and increase its yield for use in lab experiments.

Synthesis Methods

The synthesis of [2-(4-fluorophenyl)ethyl]{3-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amine involves several steps, including the reaction of 4-fluorophenylethanol with benzyl bromide, followed by the reaction of the resulting product with sodium azide, and finally, the reduction of the resulting azide with hydrogen gas over palladium on carbon. The yield of this synthesis method is reported to be around 50%.